2-Amino-5-fluorophenylboronic acid hydrochloride
Overview
Description
2-Amino-5-fluorophenylboronic acid hydrochloride is a chemical compound with the CAS Number: 1256355-45-9 . It has a molecular weight of 191.4 . The compound is typically stored in a refrigerated environment .
Molecular Structure Analysis
The molecular formula of 2-Amino-5-fluorophenylboronic acid hydrochloride is C6H7BFNO2.ClH . The InChI code is 1S/C6H7BFNO2.ClH/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3,10-11H,9H2;1H .Scientific Research Applications
Sensing Applications
Boronic acids, including 2-Amino-5-fluorophenylboronic acid hydrochloride, can interact with diols and strong Lewis bases such as fluoride or cyanide anions, leading to their utility in various sensing applications . These applications can be homogeneous assays or heterogeneous detection .
Biological Labelling
The key interaction of boronic acids with diols allows their utilization in various areas ranging from biological labelling . This can be used for tracking and studying biological processes.
Protein Manipulation and Modification
Boronic acids have shown growth in the interaction with proteins, their manipulation and cell labelling . This can be useful in understanding protein function and structure.
Separation Technologies
Boronic acids have been used in separation technologies . They can be used to separate complex mixtures, aiding in purification processes.
Development of Therapeutics
Boronic acids have been used in the development of therapeutics . Their ability to form reversible covalent complexes with sugars and other polyols has been exploited in the design of drugs, most notably in the class of drugs known as the boronic acid-based proteasome inhibitors.
Catalysis
Boronic acids and their derivatives have been used as catalysts in various chemical reactions . They can act as Lewis acids, coordinating to reactants and lowering the energy of the transition state.
Safety and Hazards
The compound is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it’s recommended to wash the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, it’s recommended to wash the eyes with copious amounts of water for at least 15 minutes . In case of inhalation, it’s recommended to remove to fresh air . In case of ingestion, it’s recommended to wash out the mouth with copious amounts of water for at least 15 minutes .
properties
IUPAC Name |
(2-amino-5-fluorophenyl)boronic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BFNO2.ClH/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3,10-11H,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKYHBAYHZFPNQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)F)N)(O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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